Cas no 147528-20-9 (tert-Butyl allyl(prop-2-yn-1-yl)carbamate)

• Product Name: tert-Butyl allyl(prop-2-yn-1-yl)carbamate
• CAS No: 147528-20-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD18432512
• CID: 838294
• PubChem ID: 10863781
• Update Time: 2025-06-14

tert-Butyl allyl(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl allyl(prop-2-yn-1-yl)carbamate
• Carbamic acid, 2-propenyl-2-propynyl-, 1,1-dimethylethyl ester
• 2-Propenyl-2-propynylcarbamic acid tert-butyl ester
• tert-butyl allylprop-2-ynylcarbamate
• tert-butyl allyl(prop-2-yn-1-yl)carbamate
• AK-92295
• allyl-prop-2-ynyl-carbamic acid tert-butyl ester
• ANW-52562
• CTK8B6107
• KB-260878
• N-(tert-butoxycarbonyl)-allylpropargylamine
• N-(tert-butoxycarbonyl)-N-allyl-3-amino-1-propyne
• N-allyl-N-< (dimethylethoxy)carbonyl> propynyl amine
• N-Boc-N-allyl-propargylamine
• QC-10824
• tert-butyl
• tert-butyl allyl(but-3-enyl)carbamate
• CarbaMic acid, N-2-propen-1-yl-N-2-propyn-1-yl-, 1,1-diMethylethyl ester
• SB33732
• tert-Butylallyl(prop-2-yn-1-yl)carbamate
• MFCD18432512
• SY007721
• N-Boc-N-(2-propynyl)allylamine
• AS-38750
• CS-0266272
• SCHEMBL4872179
• AKOS015907722
• JJOBBHMBMRQQHU-UHFFFAOYSA-N
• EN300-142602
• tert-butyl N-prop-2-enyl-N-prop-2-ynylcarbamate
• tert-butyl N-(prop-2-en-1-yl)-N-(prop-2-yn-1-yl)carbamate
• XFA52820
• DTXSID50446272
• 147528-20-9
• DA-44198
• tert-butyl allyl(prop-2-ynyl)carbamate

• MDL： MFCD18432512
• Inchi： 1S/C11H17NO2/c1-6-8-12(9-7-2)10(13)14-11(3,4)5/h1,7H,2,8-9H2,3-5H3
• InChI Key： JJOBBHMBMRQQHU-UHFFFAOYSA-N
• SMILES： O(C(N(CC#C)CC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 245 ºC
• Flash Point: 102 ºC
• PSA: 29.54

tert-Butyl allyl(prop-2-yn-1-yl)carbamate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl allyl(prop-2-yn-1-yl)carbamate

Recent Advances in the Application of tert-Butyl allyl(prop-2-yn-1-yl)carbamate (CAS: 147528-20-9) in Chemical Biology and Pharmaceutical Research

In recent years, the compound tert-Butyl allyl(prop-2-yn-1-yl)carbamate (CAS: 147528-20-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate functional group and reactive alkyne moiety, has been extensively utilized in the synthesis of bioactive molecules, drug discovery, and bioconjugation strategies. The versatility of this compound stems from its ability to participate in click chemistry reactions, making it a valuable tool for the development of novel therapeutics and diagnostic agents.

A recent study published in the Journal of Medicinal Chemistry explored the use of tert-Butyl allyl(prop-2-yn-1-yl)carbamate as a key intermediate in the synthesis of targeted kinase inhibitors. The researchers demonstrated that the alkyne group of this compound could be efficiently conjugated with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid assembly of potent and selective kinase inhibitors. The study reported a series of novel compounds with improved pharmacokinetic properties and enhanced target binding affinity, highlighting the potential of this scaffold in drug development.

Another significant application of tert-Butyl allyl(prop-2-yn-1-yl)carbamate was reported in a Nature Communications article, where it was employed as a building block for the construction of PROTACs (Proteolysis Targeting Chimeras). The researchers utilized the carbamate functionality to link a target protein-binding ligand to an E3 ubiquitin ligase recruiter, resulting in the degradation of oncogenic proteins. The study showcased the compound's utility in the emerging field of targeted protein degradation, offering new avenues for the treatment of previously undruggable targets.

In the realm of chemical biology, tert-Butyl allyl(prop-2-yn-1-yl)carbamate has been instrumental in the development of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. A recent ACS Chemical Biology publication detailed the synthesis of a library of ABPs incorporating this compound, which were used to monitor the activity of serine hydrolases in cancer cell lines. The study provided valuable insights into enzyme dysregulation in tumorigenesis and identified potential biomarkers for cancer diagnosis and therapy.

From a synthetic chemistry perspective, advancements in the scalable production of tert-Butyl allyl(prop-2-yn-1-yl)carbamate have been reported, addressing previous challenges in its large-scale preparation. A Green Chemistry publication described an improved synthetic route that reduces the use of hazardous reagents and minimizes waste generation, aligning with the principles of sustainable chemistry. This development is particularly important for the pharmaceutical industry, where the demand for this versatile building block continues to grow.

Looking forward, the unique chemical properties of tert-Butyl allyl(prop-2-yn-1-yl)carbamate (CAS: 147528-20-9) position it as a critical component in the development of next-generation therapeutics and chemical tools. Its applications span from small molecule drug discovery to bioconjugation strategies and chemical biology probes, demonstrating its broad utility across multiple research areas. As synthetic methodologies continue to evolve and our understanding of its reactivity expands, this compound is expected to play an increasingly important role in addressing current challenges in medicinal chemistry and drug development.